3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide

• Molecular Formula: C16H23BrN2O
• Molecular Weight: 339.27 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(4-bromo-3-methylphenyl)propanamide
• InChI: InChI=1S/C16H23BrN2O/c1-13-12-14(6-7-15(13)17)18-16(20)8-11-19-9-4-2-3-5-10-19/h6-7,12H,2-5,8-11H2,1H3,(H,18,20)
• InChI Key: XVQRNGIMMISOSA-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CCN2CCCCCC2)Br

Description

3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide, also known as AZP-531, is a synthetic compound that has been studied for its potential therapeutic effects on various metabolic disorders.

Mechanism of Action

3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide works by targeting the ghrelin receptor, which is involved in regulating appetite, energy balance, and glucose metabolism. By activating the ghrelin receptor, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide increases the production of growth hormone, which in turn promotes the breakdown of fat and improves insulin sensitivity.
Biochemical and Physiological Effects:
In preclinical studies, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been shown to improve glucose tolerance, reduce insulin resistance, and decrease body weight and fat mass. It has also been shown to reduce liver fat accumulation and improve liver function in animal models of NAFLD.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in lab experiments is its specificity for the ghrelin receptor, which allows for targeted modulation of the ghrelin signaling pathway. However, one limitation is the lack of clinical data on the safety and efficacy of 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in humans, which may limit its translational potential.

Future Directions

For 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide research include conducting clinical trials to evaluate its safety and efficacy in humans, exploring its potential therapeutic effects on other metabolic disorders, and investigating its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosing and administration of 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide for therapeutic use.

Synthesis Methods

3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide is synthesized through a multi-step process that involves the reaction of 3-aminocaproic acid with 4-bromo-3-methylbenzoyl chloride, followed by the addition of isobutyryl chloride and triethylamine. The resulting product is purified through column chromatography to obtain 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide in its final form.

Scientific Research Applications

3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been studied for its potential therapeutic effects on various metabolic disorders, including obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD). In preclinical studies, 3-(1-Azepanyl)-N-(4-bromo-3-methylphenyl)propanamide has been shown to improve insulin sensitivity, reduce body weight, and decrease liver fat accumulation.